Cas no 2172085-12-8 (5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol)

• Product Name: 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• CAS No: 2172085-12-8
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 6233255
• PubChem ID: 165599890
• Update Time: 2025-06-08

5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• 2172085-12-8
• 5-[4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-yl]pentan-2-ol
• EN300-1595932

• Inchi： 1S/C12H22N4O/c1-9(17)4-3-7-16-12(10-5-2-6-10)11(8-13)14-15-16/h9-10,17H,2-8,13H2,1H3
• InChI Key： BPMKYWOOGKNXKM-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CN)N=N1)C1CCC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol

5-4-(Aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172085-12-8): A Comprehensive Overview of Its Properties and Applications

The compound 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172085-12-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring a cyclobutyl ring and a 1,2,3-triazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets with high specificity.

One of the most intriguing aspects of 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol is its role in addressing current challenges in drug development, such as improving bioavailability and reducing off-target effects. The presence of the aminomethyl group enhances its solubility, while the cyclobutyl ring contributes to its metabolic stability. These properties are critical in the design of next-generation pharmaceuticals, especially in the context of personalized medicine and targeted therapies.

In recent years, the scientific community has explored the potential of 1,2,3-triazole-containing compounds in combating antimicrobial resistance (AMR), a global health crisis. The 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol derivative could play a pivotal role in this arena, as its structural features align with the requirements for inhibiting resistant bacterial strains. This aligns with the growing demand for innovative solutions to AMR, a topic frequently searched in academic and healthcare databases.

Another area of interest is the compound's application in neurological disorders. The triazole ring is known to modulate neurotransmitter systems, making it a candidate for treating conditions like Alzheimer's disease and Parkinson's disease. With the rising prevalence of neurodegenerative diseases, the search for compounds like 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol has intensified, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol involves innovative strategies such as click chemistry, a technique widely discussed in modern literature. This method not only ensures high yields but also aligns with green chemistry principles, a trending topic in sustainable science. The compound's synthesis is a testament to the advancements in organic synthesis, which continue to evolve with the integration of computational tools and AI-driven optimization.

In conclusion, 5-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172085-12-8) represents a multifaceted molecule with immense potential in drug discovery and beyond. Its unique structure, combined with its applicability in addressing pressing health challenges, positions it as a compound of significant interest. As research progresses, its role in precision medicine and sustainable chemistry is likely to expand, offering new avenues for scientific exploration.